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Compound of Interest

Compound Name: 2-Fluoro-3-methylbenzyl alcohol

Cat. No.: B1333772 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount. This guide provides detailed procedures for the proper

disposal of 2-Fluoro-3-methylbenzyl alcohol, ensuring laboratory safety and environmental

compliance.

Immediate Safety and Handling Precautions:

Before handling 2-Fluoro-3-methylbenzyl alcohol, it is crucial to be aware of its potential

hazards. While a specific Safety Data Sheet (SDS) for this compound is not readily available,

data from closely related compounds, such as 2-Fluoro-3-methoxybenzyl alcohol, indicate that

it should be treated as a hazardous substance. Key hazards include skin irritation, serious eye

irritation, and potential respiratory irritation.[1]

Personal Protective Equipment (PPE):

To mitigate risks, the following PPE should be worn at all times when handling this compound:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is

inadequate, a respirator may be necessary.[1]
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Quantitative Data Summary
Due to the limited availability of specific experimental data for 2-Fluoro-3-methylbenzyl
alcohol, the following table includes essential identifiers and data extrapolated from reliable

chemical databases and closely related analogs.

Property Value Source

Chemical Name
2-Fluoro-3-methylbenzyl

alcohol
-

CAS Number 307975-03-7 [2]

Molecular Formula C₈H₉FO [2]

Molecular Weight 140.16 g/mol [2]

Physical State Assumed to be a solid or liquid Inferred

Hazards
Skin Irritant, Eye Irritant,

Respiratory Irritant
[1]

Note: Physical properties such as boiling point, melting point, and density are not readily

available. It is recommended to handle this chemical with the precautions outlined for

hazardous substances.

Step-by-Step Disposal Protocol
The proper disposal of 2-Fluoro-3-methylbenzyl alcohol is critical to prevent environmental

contamination and ensure workplace safety. As a halogenated organic compound, it must be

disposed of as hazardous waste.[3][4][5]

Experimental Protocol for Waste Neutralization is not recommended for this compound due to

its hazardous nature. The primary disposal method is incineration by a licensed waste disposal

facility.

Disposal Steps:
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Segregation: Keep 2-Fluoro-3-methylbenzyl alcohol waste separate from non-halogenated

organic waste.[4][6] Mixing these waste streams can complicate the disposal process and

increase costs.

Containerization:

Use a designated, leak-proof, and clearly labeled waste container. The container must be

compatible with the chemical.

The container should be labeled "Hazardous Waste" and clearly identify the contents:

"Waste 2-Fluoro-3-methylbenzyl alcohol."[5]

Keep the container securely closed when not in use.

Storage:

Store the waste container in a designated, well-ventilated, and cool area, away from

incompatible materials such as strong oxidizing agents.[1]

Ensure secondary containment is in place to prevent spills.

Documentation: Maintain a log of the accumulated waste, noting the quantity and date of

addition.

Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for the collection

and disposal of the waste.

Final Disposal: The designated waste disposal facility will typically dispose of halogenated

organic compounds via high-temperature incineration.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Fluoro-3-methylbenzyl alcohol.
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Phase 1: In-Lab Handling

Phase 2: Disposal Logistics

Phase 3: Final Disposition

Start: Generation of
2-Fluoro-3-methylbenzyl alcohol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate from Non-Halogenated Waste

Transfer to a Labeled,
Compatible Waste Container

Store in a Ventilated,
Secure Area with

Secondary Containment

Log Waste Details
(Quantity, Date)

Contact Institutional EHS or
Licensed Waste Contractor

Arrange for Waste Pickup

Transport by
Authorized Personnel

High-Temperature Incineration
at an Approved Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-3-methylbenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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